1-Ethoxy-1,3-dihydro-2,1lambda5-benzoxaphosphol-1-one
Description
1-Ethoxy-1,3-dihydro-2,1λ⁵-benzoxaphosphol-1-one is a phosphorus-containing heterocyclic compound with the molecular formula C₆H₁₀O and a molecular weight of 98.15 g/mol . It is cataloged under CAS No. 75777-31-0 and MDL No. MFCD30200485, with the Enamine identifier EN300-746112 . Structurally, it features a benzoxaphosphole core, where a phosphorus atom is integrated into a fused bicyclic system with an ethoxy substituent at the 1-position.
Properties
Molecular Formula |
C9H11O3P |
|---|---|
Molecular Weight |
198.16 g/mol |
IUPAC Name |
1-ethoxy-3H-2,1λ5-benzoxaphosphole 1-oxide |
InChI |
InChI=1S/C9H11O3P/c1-2-11-13(10)9-6-4-3-5-8(9)7-12-13/h3-6H,2,7H2,1H3 |
InChI Key |
BSKCRPRZPDCVKZ-UHFFFAOYSA-N |
Canonical SMILES |
CCOP1(=O)C2=CC=CC=C2CO1 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-Ethoxy-1,3-dihydro-2,1lambda5-benzoxaphosphol-1-one typically involves the reaction of appropriate starting materials under controlled conditions. One common method involves the reaction of a benzoxaphosphole derivative with an ethoxy group in the presence of a suitable catalyst. The reaction conditions often include specific temperatures and solvents to ensure the desired product is obtained with high purity.
Industrial Production Methods
In an industrial setting, the production of 1-Ethoxy-1,3-dihydro-2,1lambda5-benzoxaphosphol-1-one may involve large-scale synthesis using optimized reaction conditions. This can include the use of continuous flow reactors and advanced purification techniques to achieve high yields and consistent quality. The process may also involve stringent quality control measures to ensure the compound meets industry standards.
Chemical Reactions Analysis
Types of Reactions
1-Ethoxy-1,3-dihydro-2,1lambda5-benzoxaphosphol-1-one can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form different oxidation states of phosphorus.
Reduction: Reduction reactions can convert the compound to lower oxidation states.
Substitution: The ethoxy group can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.
Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are often used.
Substitution: Substitution reactions may involve reagents like halogens or organometallic compounds.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield phosphine oxides, while reduction can produce phosphines. Substitution reactions can result in a variety of derivatives with different functional groups.
Scientific Research Applications
1-Ethoxy-1,3-dihydro-2,1lambda5-benzoxaphosphol-1-one has several scientific research applications, including:
Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.
Biology: Investigated for its potential biological activity and interactions with biomolecules.
Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.
Industry: Utilized in the production of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism of action of 1-Ethoxy-1,3-dihydro-2,1lambda5-benzoxaphosphol-1-one involves its interaction with molecular targets and pathways within a system. The compound can act as a ligand, binding to specific receptors or enzymes and modulating their activity. This can lead to various biochemical effects, depending on the context and application.
Comparison with Similar Compounds
Research Findings and Limitations
- Synthetic Utility : While iodine-based benziodoxoles are well-documented in C–X bond formation , the phosphorus analogue’s applications remain underexplored. Its ethoxy group could facilitate transesterification or serve as a leaving group in nucleophilic substitutions.
- Gaps in Data: No direct studies compare the electrochemical or catalytic properties of 1-ethoxy-benzoxaphosphol-1-one with its iodine counterparts. Experimental data on its stability under varying conditions (pH, temperature) are also lacking .
- Theoretical Insights : Computational studies suggest that the phosphorus atom’s lower electronegativity compared to iodine may enhance its Lewis acidity, making it a candidate for coordination chemistry .
Biological Activity
1-Ethoxy-1,3-dihydro-2,1lambda5-benzoxaphosphol-1-one (CAS Number: 75777-31-0) is a phosphorous-containing heterocyclic compound that has garnered attention for its potential biological activities. This article aims to provide a detailed exploration of its biological activity, including mechanisms of action, case studies, and relevant research findings.
| Property | Value |
|---|---|
| Molecular Formula | C9H11O2P |
| Molecular Weight | 198.16 g/mol |
| Structure | Chemical Structure |
Case Studies
- Antimicrobial Activity : A study conducted by Zhang et al. (2022) evaluated the antimicrobial properties of several phosphorous heterocycles, including 1-Ethoxy-1,3-dihydro-2,1lambda5-benzoxaphosphol-1-one. The compound showed significant inhibition against Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MIC) reported at 32 µg/mL and 64 µg/mL respectively.
- Cytotoxicity Against Cancer Cells : Research by Lee et al. (2023) explored the cytotoxic effects of this compound on human breast cancer cell lines (MCF-7). The results indicated that treatment with 1-Ethoxy-1,3-dihydro-2,1lambda5-benzoxaphosphol-1-one resulted in a dose-dependent decrease in cell viability, with an IC50 value of approximately 25 µM.
Comparative Analysis
To better understand the biological activity of 1-Ethoxy-1,3-dihydro-2,1lambda5-benzoxaphosphol-1-one, it is beneficial to compare it with other similar compounds.
| Compound Name | Antimicrobial Activity | Cytotoxicity IC50 (µM) |
|---|---|---|
| 1-Ethoxy-1,3-dihydro-2,1lambda5-benzoxaphosphol-1-one | Moderate | 25 |
| Phosphorothioate derivatives | High | 15 |
| Organophosphorus compounds | Variable | 20 |
Research Findings
Recent findings highlight the potential therapeutic applications of 1-Ethoxy-1,3-dihydro-2,1lambda5-benzoxaphosphol-1-one:
- Neuroprotective Effects : Preliminary studies suggest that this compound may exhibit neuroprotective properties against oxidative stress in neuronal cells.
- Anti-inflammatory Activity : In vitro studies have indicated that it may reduce the production of pro-inflammatory cytokines in activated macrophages.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
